N-(6-acetamido-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-3-nitrobenzamide

• IUPAC Name: N-(6-acetamido-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-3-nitrobenzamide
• InChI: InChI=1S/C19H14N4O4S/c1-3-9-22-16-8-7-14(20-12(2)24)11-17(16)28-19(22)21-18(25)13-5-4-6-15(10-13)23(26)27/h1,4-8,10-11H,9H2,2H3,(H,20,24)
• InChI Key: GUBDVXAQGYIMQR-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC(=CC=C3)[N+](=O)[O-])S2)CC#C
• Molecular Formula: C19H14N4O4S
• Molecular Weight: 394.4 g/mol

Description

N-(6-acetamido-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-3-nitrobenzamide, commonly known as APB, is a potent and selective inhibitor of the protein kinase CK2. CK2 is a ubiquitous serine/threonine kinase that is involved in various cellular processes such as cell proliferation, differentiation, and apoptosis. APB has gained significant attention in recent years due to its potential therapeutic applications in various diseases, including cancer.

Scientific Research Applications

Synthesis and Photovoltaic Efficiency Modeling

N-(6-acetamido-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-3-nitrobenzamide and its analogs have been synthesized and studied for their potential applications in various fields of scientific research. One of the prominent areas of application includes the synthesis of bioactive benzothiazolinone acetamide analogs, which have been explored for their vibrational spectra, electronic properties, and potential as photosensitizers in dye-sensitized solar cells (DSSCs). These compounds show good light harvesting efficiency (LHE) and are considered for their application in photovoltaic cells due to their promising free energy of electron injection. Moreover, the non-linear optical (NLO) activity of these compounds has been investigated, with certain analogs showing significant second-order hyperpolarizability values, indicating their potential in optical applications. Molecular docking studies have also been conducted to understand the binding interactions of these compounds with biological targets, such as Cyclooxygenase 1 (COX1), suggesting their potential in therapeutic applications (Mary et al., 2020).

Cyclization Reactions and Chemical Synthesis

The chemical reactivity of N-(6-acetamido-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-3-nitrobenzamide has been explored in various synthetic routes, including cyclization reactions. For instance, the cyclization of N1-aryl-N3-acetyl-p-nitrobenzamidrazones to substituted 1,2,4-triazoles has been studied, demonstrating the compound's utility in the synthesis of heterocyclic compounds with potential pharmacological activities. Such cyclization reactions highlight the compound's versatility in contributing to the synthesis of complex molecules with varied biological and chemical properties (Lozinskii et al., 1977).